5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde

Core Science & Biosynthesis

5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde molecular weight and formula

Topic: 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde: Chemo-Structural Profile & Synthetic Utility Content Type: Technical Monograph Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Compound Identity & Specification

5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde is a highly functionalized indole scaffold utilized primarily as an advanced intermediate in the synthesis of bioactive alkaloids and kinase inhibitors. Its substitution pattern—combining electron-donating methoxy groups with a reactive electrophilic formyl group and a halogen handle—makes it a versatile "linchpin" molecule for divergent library synthesis.

Physicochemical Data Table

Property	Value	Notes
Molecular Formula	C₁₁H₁₀BrNO₃
Molecular Weight	284.11 g/mol	Average Mass
Monoisotopic Mass	282.9844 Da	For HRMS (⁷⁹Br isotope)
Exact Mass	282.9844 (⁷⁹Br) / 284.9824 (⁸¹Br)	~1:1 Isotopic pattern characteristic of Bromine
CAS Number	Not widely assigned	Treat as derivative of CAS 877-03-2 (5-bromo analog)
Appearance	Pale yellow to tan solid	Typical of formylated electron-rich indoles
Solubility	DMSO, DMF, warm EtOAc	Poor solubility in water/hexanes

Structural Analysis & Reactivity Logic

From a medicinal chemistry perspective, this molecule is designed to serve three distinct functions simultaneously. Understanding the electronic push-pull dynamics of the ring system is crucial for successful downstream modification.

Electronic Architecture

• The Indole Core: The 4,7-dimethoxy substitution pattern creates a highly electron-rich

  -system. The C4-methoxy group, in particular, exerts a steric influence on the C3-formyl group, often forcing specific rotamers that can influence binding affinity in final drug targets.

• C3-Formyl Group (Electrophile): This is the primary reactive site for condensation reactions (Knoevenagel, Wittig) or reductive aminations. It is deactivated slightly by the electron-withdrawing nature of the C5-bromine but activated by the C4/C7 methoxy donation.

• C5-Bromine (Cross-Coupling Handle): Located at the "northern" hemisphere of the molecule, this halogen allows for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) after the C3 position has been derivatized, enabling the construction of biaryl systems without interfering with the aldehyde chemistry.

Synthetic Protocol: Vilsmeier-Haack Formylation

The most robust route to this compound is the formylation of the precursor 5-bromo-4,7-dimethoxyindole . Direct bromination of 4,7-dimethoxyindole-3-carbaldehyde is not recommended due to competing halogenation at the C2 or C6 positions and deactivation by the aldehyde.

Reaction Scheme

The synthesis utilizes the Vilsmeier-Haack reaction , generating an electrophilic chloroiminium ion in situ which attacks the electron-rich C3 position of the indole.

Figure 1: Vilsmeier-Haack Formylation Pathway.

Detailed Methodology

Safety Note:

is highly corrosive and reacts violently with water. Perform all steps in a fume hood.

• Reagent Formation (0°C):

  • Charge a flame-dried round-bottom flask with anhydrous DMF (5.0 equiv).

  • Cool to 0°C under

    atmosphere.

  • Dropwise add Phosphorus Oxychloride (

    , 1.2 equiv). Stir for 30 minutes. The solution should turn pale yellow/orange, indicating the formation of the chloroiminium salt.

• Substrate Addition:

  • Dissolve 5-bromo-4,7-dimethoxyindole (1.0 equiv) in a minimum volume of anhydrous DMF.

  • Add the indole solution dropwise to the Vilsmeier reagent at 0°C.

  • Observation: The reaction is exothermic. Maintain temperature <5°C during addition to prevent tar formation.

• Reaction Phase:

  • Allow the mixture to warm to room temperature.

  • Heat to 60–80°C for 2–4 hours. Monitor by TLC (EtOAc/Hexane). The starting material spot should disappear, replaced by a more polar aldehyde spot.

• Work-up (Critical Step):

  • Cool the mixture to room temperature.

  • Pour the reaction mixture onto crushed ice (approx. 5x reaction volume).

  • Neutralization: Slowly add 5M NaOH or saturated

    with vigorous stirring until pH ~9–10. This hydrolyzes the intermediate iminium salt to the aldehyde.

  • Precipitation: The product typically precipitates as a solid. Filter, wash with copious water, and dry.[1]

  • Alternative: If no precipitate forms, extract with EtOAc (3x), wash with brine, dry over

    , and concentrate.

• Purification:

  • Recrystallize from Ethanol or perform flash column chromatography (SiO₂, 0-40% EtOAc in Hexanes).

Applications & Divergent Synthesis

This scaffold is particularly valuable because it allows "Orthogonal Functionalization." You can modify the aldehyde (C3) and the bromide (C5) independently.

Divergent Workflow Diagram

Figure 2: Divergent synthetic utility of the scaffold.

Key Applications

• Kinase Inhibition: The 4,7-dimethoxy motif mimics the oxygenation pattern of specific kinase inhibitors (e.g., VEGF or Aurora kinase targets). The C3-aldehyde is often converted to an oxime or hydrazone to access hydrogen-bonding pockets in the ATP binding site.

• Natural Product Analogs: This core serves as a precursor for Mitomycin analogs or Cauluerpin derivatives where the electron-rich indole system is required for intercalation into DNA.

Quality Control & Validation

To ensure the integrity of the synthesized compound, the following analytical signals are diagnostic:

• ¹H NMR (DMSO-d₆):

  • Aldehyde (-CHO): Distinct singlet at

    9.9–10.2 ppm.

  • Indole C2-H: Doublet or singlet at

    8.0–8.3 ppm (deshielded by the carbonyl).

  • Methoxy Groups: Two strong singlets (3H each) in the

    3.8–4.0 ppm range.[2]

  • NH Proton: Broad singlet at

    11.5–12.5 ppm (exchangeable with ).

• Mass Spectrometry:

  • Look for the characteristic 1:1 doublet of bromine isotopes at [M]+ and [M+2]+ (m/z ~283 and 285).

References

• Vilsmeier-Haack Reaction Mechanism: Jones, G., & Stanforth, S. P. (2000). The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions. Link

• Indole Formylation Protocols: Mohammadi Ziarani, G., et al. (2013). The Molecular Diversity of 1H-Indole-3-Carbaldehyde Derivatives. ResearchGate. Link

• Regioselectivity in Indoles: Choi, T., & Ma, E. (2007). Simple and regioselective bromination of 5,6-disubstituted-indan-1-ones. Molecules. Link (Demonstrates regiochemical control in electron-rich aromatics).

• General Indole Synthesis: Gribble, G. W. (2000). Recent developments in indole ring synthesis—methodology and applications. Journal of the Chemical Society, Perkin Transactions 1. Link

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Protocols & Analytical Methods

Vilsmeier-Haack formylation of 5-bromo-4,7-dimethoxyindole

Executive Summary

This Application Note details the optimized protocol for the synthesis of 5-bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde via the Vilsmeier-Haack reaction. This specific scaffold is a critical intermediate in the development of tubulin polymerization inhibitors and sulfonamide-based anticancer agents.

While the Vilsmeier-Haack reaction is a staple of heterocyclic chemistry, the specific electronic environment of the 5-bromo-4,7-dimethoxyindole substrate requires a tailored approach. The electron-donating methoxy groups at C4 and C7 significantly activate the indole ring, counteracting the deactivating effect of the C5-bromine. However, this activation also increases susceptibility to polymerization or over-reaction. This protocol prioritizes regiocontrol , thermal management , and safe hydrolysis to maximize yield and purity.

Mechanistic Insight & Reaction Design

The reaction proceeds via an Electrophilic Aromatic Substitution (

) .[1]

• Reagent Formation: ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  reacts with DMF to form the electrophilic Vilsmeier Reagent (chloroiminium ion).[2]

• Nucleophilic Attack: The indole C3 position, being the most electron-rich site (enamine-like character), attacks the chloroiminium ion.

  • Substrate Specifics: The 4-methoxy group exerts a strong

    (mesomeric) effect, increasing electron density at C3. The 5-bromo group exerts a (inductive) effect but is spatially adjacent to the reaction site. The net effect is a reactive substrate that does not require the harsh heating often needed for simple bromoindoles.

• Intermediate Stabilization: An iminium salt intermediate is formed.

• Hydrolysis: Treatment with aqueous base hydrolyzes the iminium salt to the target aldehyde.

Visualizing the Pathway

Figure 1: Mechanistic pathway highlighting the critical iminium salt formation and hydrolysis steps.

Experimental Protocol

Safety Warning: Phosphorus oxychloride (

) is highly toxic and reacts violently with water. All operations must be performed in a fume hood. Wear appropriate PPE (gloves, goggles, lab coat).

Materials & Reagents

Reagent	Role	Equiv.	Notes
5-Bromo-4,7-dimethoxyindole	Substrate	1.0	Limiting reagent.
Phosphorus Oxychloride ( )	Electrophile Source	1.2 – 1.5	Freshly distilled preferred.
N,N-Dimethylformamide (DMF)	Solvent/Reagent	5.0 – 10.0	Anhydrous. Serves as solvent & reactant.[1]
Sodium Hydroxide (2N)	Quenching Agent	Excess	Or Sat. for milder workup.

Step-by-Step Methodology

1. Preparation of Vilsmeier Reagent (In-Situ)

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.

• Charging: Add anhydrous DMF (5.0 equiv relative to substrate) to the flask.

• Cooling: Cool the DMF to 0°C using an ice/salt bath.

• Addition: Add

  (1.2 equiv) dropwise via the addition funnel over 15–20 minutes.

  • Observation: The solution may turn pale yellow or pinkish. Ensure the internal temperature does not exceed 5°C.

  • Pause: Stir at 0°C for 15 minutes to ensure complete formation of the chloroiminium salt.

2. Substrate Addition

• Dissolution: Dissolve 5-bromo-4,7-dimethoxyindole (1.0 equiv) in a minimal amount of anhydrous DMF (approx. 2-3 volumes).

• Addition: Add the indole solution dropwise to the Vilsmeier reagent at 0°C .

  • Expert Note: Do not add solid indole directly; localized hot spots can lead to tars.

• Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (20–25°C) .

  • Monitoring: Stir for 1–2 hours. Monitor by TLC (System: Hexane/EtOAc 7:3).

  • Optimization: Due to the activating methoxy groups, heating is often unnecessary. However, if starting material persists after 2 hours, heat gently to 40–50°C for 1 hour. Avoid boiling (

    ) to prevent decomposition of the methoxy groups.

3. Hydrolysis & Workup

• Quench: Cool the reaction mixture back to 0°C . Add crushed ice (approx. 5x reaction volume) slowly.

  • Caution: Exothermic reaction.

• Basification: Slowly add 2N NaOH or saturated

  solution with vigorous stirring until pH 9–10.

  • Observation: The clear solution will become cloudy as the aldehyde precipitates.

• Hydrolysis Time: Heat the suspension to 80–90°C for 5–10 minutes, then cool to RT. This step ensures complete conversion of the iminium salt to the aldehyde.

  • Alternative: Stirring at RT overnight is safer for sensitive substrates but slower.

4. Isolation & Purification

• Filtration: If a solid precipitate forms upon cooling, filter the solid, wash copiously with water (to remove DMF/salts), and dry under vacuum.

• Extraction (if oil forms): Extract with Ethyl Acetate (3x). Wash combined organics with water (2x) and brine (1x). Dry over

  , filter, and concentrate.

• Recrystallization: Purify by recrystallization from Ethanol or MeOH/Water.

Process Workflow

Figure 2: Operational workflow for the synthesis of 5-bromo-4,7-dimethoxyindole-3-carboxaldehyde.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Tarry Product	Reaction temperature too high; Exotherm uncontrolled.	Maintain strict 0°C during addition. Do not overheat during the reaction phase.[3]
Incomplete Reaction	Steric hindrance or insufficient reagent.	Increase to 1.5 equiv. Extend reaction time at RT before heating.
Impurity: N-Formylation	Indole NH deprotonation.	Unlikely under acidic Vilsmeier conditions, but ensure anhydrous DMF is used to prevent competing hydrolysis.
No Precipitation	Product is soluble in DMF/Water mix.	Perform standard EtOAc extraction rather than filtration.

Expected Characterization Data

• Appearance: Light yellow to tan solid.

• NMR (DMSO- ):
  • ppm (s, 1H, Indole NH )
  • ppm (s, 1H, CHO )
  • ppm (s/d, 1H, C2-H )
  • ppm (Aromatic protons, pattern depends on 6-H)[4]
  • ppm (s, 6H, 2x OC )

References

• Vilsmeier-Haack Reaction Overview & Mechanism Organic Chemistry Portal. "Vilsmeier-Haack Reaction."[1][5][2][6][7][8][9][10] [Link]

• General Protocol for Indole-3-carboxaldehydes Organic Syntheses, Coll. Vol. 4, p.539 (1963); Vol. 39, p.30 (1959). "Indole-3-aldehyde."[5][3] [Link]

• Synthesis of 5-Bromoindole Derivatives (Analogous Conditions) Google Patents. "CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds."

• Reactivity of Electron-Rich Indoles Beilstein Journal of Organic Chemistry. "Design, synthesis and biological evaluation of novel 5-bromo derivatives of indole phytoalexins." [Link]

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• 5. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [cambridge.org]
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• 8. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
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• 10. evnuir.vnu.edu.ua [evnuir.vnu.edu.ua]

Harnessing the Potential of 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde as a Versatile Drug Scaffold

Abstract

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous natural and synthetic bioactive compounds.[1][2][3] This guide focuses on a particularly promising, yet underexplored, scaffold: 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde . The strategic placement of a bromine atom and two methoxy groups on the indole ring, combined with the reactive carbaldehyde at the 3-position, offers a unique platform for the generation of diverse chemical libraries with significant therapeutic potential. This document provides a comprehensive overview of this scaffold, including a proposed synthetic pathway, detailed protocols for derivatization, and methodologies for the biological evaluation of the resulting compounds. Our aim is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical guidance necessary to unlock the full potential of this versatile chemical entity.

Introduction: The Strategic Advantage of the 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde Scaffold

The indole ring system is a privileged structure in drug discovery, renowned for its ability to interact with a wide array of biological targets.[1][2] The specific substitutions on the 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde scaffold are not arbitrary; they are strategically chosen to enhance its drug-like properties and synthetic versatility.

• The Indole Core: The bicyclic aromatic structure of indole provides a rigid framework that can be readily functionalized. Its π-electron system allows for various types of chemical interactions with biological macromolecules.[3]

• 3-Carbaldehyde Group: This aldehyde functionality is a versatile chemical handle for a multitude of chemical transformations. It readily participates in condensation reactions, such as the Knoevenagel condensation, allowing for the introduction of diverse side chains and the creation of α,β-unsaturated systems.[2][4][5]

• 5-Bromo Substitution: The presence of a bromine atom at the 5-position serves multiple purposes. It can act as a handle for further functionalization through cross-coupling reactions. Furthermore, the introduction of a halogen can modulate the electronic properties of the indole ring and enhance binding affinity to target proteins.[6]

• 4,7-Dimethoxy Substitution: The two methoxy groups at the 4 and 7 positions are electron-donating groups that can influence the reactivity of the indole ring and provide additional points for hydrogen bonding interactions with biological targets.

This unique combination of features makes 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde an attractive starting point for the development of novel therapeutics targeting a range of diseases, including cancer, infectious diseases, and inflammatory conditions.[7]

Synthesis of the Scaffold: A Proposed Pathway

Proposed Synthetic Workflow

The proposed synthesis involves a two-step process starting from the commercially available 2-bromo-1,4-dimethoxybenzene.

Caption: Proposed synthetic workflow for 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde.

Detailed Synthetic Protocol

Protocol 1: Synthesis of 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde

Step 1: Synthesis of 4-Bromo-2,5-dimethoxyaniline

• Nitration: To a stirred solution of 2-bromo-1,4-dimethoxybenzene in concentrated sulfuric acid at 0°C, slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid. Maintain the temperature below 10°C. After the addition is complete, stir the reaction mixture at room temperature for 2-3 hours.

• Work-up: Pour the reaction mixture onto crushed ice and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 2-bromo-1,4-dimethoxy-5-nitrobenzene.

• Reduction: Dissolve the nitro compound in a suitable solvent (e.g., ethanol or acetic acid). Add a reducing agent such as iron powder and hydrochloric acid, or perform catalytic hydrogenation using hydrogen gas and a palladium on carbon catalyst. Heat the reaction mixture as necessary.

• Purification: After the reaction is complete, filter the mixture to remove the catalyst or iron salts. Neutralize the filtrate and extract the product with an organic solvent. Purify the crude product by column chromatography on silica gel to yield 4-bromo-2,5-dimethoxyaniline.

Step 2: Vilsmeier-Haack Formylation

• Vilsmeier Reagent Formation: In a three-necked flask equipped with a stirrer and a dropping funnel, cool anhydrous N,N-dimethylformamide (DMF) to 0°C.[13] Slowly add phosphorus oxychloride (POCl₃) dropwise while maintaining the temperature below 5°C.[13] Stir the mixture for 30 minutes at this temperature to form the Vilsmeier reagent.[14]

• Formylation: Dissolve 4-bromo-2,5-dimethoxyaniline in anhydrous DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0°C.[14] After the addition, allow the reaction mixture to warm to room temperature and then heat to 80-90°C for several hours.[14]

• Hydrolysis and Work-up: Cool the reaction mixture and pour it onto crushed ice.[13] Carefully neutralize the solution with a saturated sodium carbonate or sodium hydroxide solution until a precipitate forms.[13][14]

• Isolation and Purification: Filter the solid precipitate, wash it thoroughly with water, and dry it. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde.

Derivatization of the Scaffold: Expanding Chemical Diversity

The true power of the 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde scaffold lies in its potential for derivatization. The aldehyde group at the C3 position is a prime site for introducing a wide variety of functional groups and building complex molecular architectures. The Knoevenagel condensation is a particularly powerful tool for this purpose.[2][4][5]

Knoevenagel Condensation Workflow

Caption: General workflow for the Knoevenagel condensation of the scaffold.

Detailed Protocol for Knoevenagel Condensation

Protocol 2: Synthesis of α,β-Unsaturated Indole Derivatives

• Reaction Setup: In a round-bottom flask, dissolve 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde (1 equivalent) and an active methylene compound (e.g., malononitrile, ethyl cyanoacetate, or a substituted acetophenone; 1-1.2 equivalents) in a suitable solvent such as ethanol or isopropanol.[4]

• Catalyst Addition: Add a catalytic amount of a base, such as piperidine or triethylamine, to the reaction mixture.[4][5]

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (reflux) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Product Isolation: Upon completion of the reaction, cool the mixture to room temperature. The product may precipitate out of the solution. If so, filter the solid, wash it with cold solvent, and dry it. If the product does not precipitate, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography on silica gel.

Table 1: Examples of Active Methylene Compounds for Knoevenagel Condensation

Active Methylene Compound	Expected Product Type	Potential Therapeutic Applications
Malononitrile	2-(5-Bromo-4,7-dimethoxy-1H-indol-3-ylmethylene)malononitrile	Anticancer, Antimicrobial[15]
Ethyl Cyanoacetate	Ethyl 2-cyano-3-(5-Bromo-4,7-dimethoxy-1H-indol-3-yl)acrylate	Anti-inflammatory, Enzyme inhibitors
Substituted Acetophenones	Chalcone-like structures	Anticancer, Antioxidant[16]
Barbituric Acid	Indolyl-substituted barbiturates	CNS depressants, Anticonvulsants

Biological Evaluation: Uncovering Therapeutic Potential

Once a library of derivatives has been synthesized, the next critical step is to evaluate their biological activity. Based on the known pharmacological profiles of indole derivatives, key areas for investigation include antimicrobial and anticancer activities.[7]

Antimicrobial Activity Assays

Protocol 3: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

• Preparation of Test Compounds: Prepare stock solutions of the synthesized indole derivatives in a suitable solvent (e.g., DMSO).

• Inoculum Preparation: Prepare a standardized suspension of the test microorganisms (bacteria or fungi) in a suitable broth medium.

• Assay Setup: In a 96-well microtiter plate, perform serial two-fold dilutions of the test compounds in the broth medium. Add the standardized microbial inoculum to each well.

• Incubation: Incubate the plates at the appropriate temperature and for the required duration for the specific microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[17]

Anticancer Activity Assays

Protocol 4: MTT Assay for Cytotoxicity Screening

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in the appropriate culture medium supplemented with fetal bovine serum.

• Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized indole derivatives for a specified period (e.g., 48 or 72 hours).[18]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength using a microplate reader. The absorbance is proportional to the number of viable cells.

• IC₅₀ Determination: Calculate the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that causes 50% inhibition of cell growth.[18]

Mechanism of Action: Elucidating Signaling Pathways

Understanding the mechanism by which these novel indole derivatives exert their biological effects is crucial for their further development as therapeutic agents. Indole-based compounds have been shown to modulate a variety of signaling pathways involved in cell proliferation, survival, and inflammation.

Caption: Potential signaling pathways modulated by indole derivatives.

Further mechanistic studies, such as Western blotting to assess the expression of key signaling proteins, and cell cycle analysis by flow cytometry, can provide valuable insights into the mode of action of these compounds.[19]

Conclusion

The 5-Bromo-4,7-dimethoxy-1H-indole-3-carbaldehyde scaffold represents a highly promising starting point for the discovery of novel therapeutic agents. Its strategic design allows for facile derivatization, leading to the generation of diverse chemical libraries with the potential for a wide range of biological activities. The protocols and methodologies outlined in this guide provide a solid foundation for researchers to explore the full potential of this versatile scaffold and to contribute to the development of the next generation of indole-based drugs.

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• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Wikipedia.
• Mészáros, N., et al. (2016). Synthesis of new 5-bromo derivatives of indole and spiroindole phytoalexins. Beilstein Journal of Organic Chemistry, 12, 1629-1636.
• Wang, Z., et al. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses, 101, 21-33.
• James, P. N., & Snyder, H. R. (1959). Indole-3-aldehyde. Organic Syntheses, 39, 30.
• Wikipedia. (n.d.). Indole-3-carbaldehyde. Wikipedia.
• Mészáros, N., et al. (2016). Design, synthesis and biological evaluation of novel 5-bromo derivatives of indole phytoalexins. Beilstein Archives.
• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions.
• BenchChem. (2025).
• Mukhtar, N. A., et al. (2024). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. Current Organic Chemistry, 28(1), 1-15.
• Loyola eCommons. (n.d.). Novel Synthetic Route to 5-Substituted Indoles. Loyola eCommons.
• ResearchGate. (n.d.). Synthesis of 4-bromo-dihydro-5-(1H-indol-3-yl)furane-2,3-dione 144....
• Kumar, R., et al. (2022). An insight into the recent developments in anti-infective potential of indole and associated hybrids. Journal of Biomolecular Structure and Dynamics, 40(17), 7863-7883.
• ResearchGate. (n.d.). Indole: The molecule of diverse biological activities.

Sources

• 1. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. acgpubs.org [acgpubs.org]
• 6. mdpi.com [mdpi.com]
• 7. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jk-sci.com [jk-sci.com]
• 9. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 10. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 11. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 12. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Strategic Synthesis and Evaluation of 5,6-Dimethoxyindole-Based Tubulin Inhibitors

Executive Summary

This Application Note details the rational design, synthesis, and biological validation of 5,6-dimethoxyindole derivatives as potent tubulin polymerization inhibitors. Targeting the colchicine-binding site of microtubules, these small molecules mimic the pharmacophore of Combretastatin A-4 (CA-4).[1][2] This guide provides a robust, scalable protocol for C-3 regioselective aroylation using Grignard reagents—avoiding the poor yields often associated with standard Friedel-Crafts acylation on electron-rich indoles—and a standardized fluorescence-based tubulin polymerization assay for hit validation.

Pharmacophore Rationale & Mechanism

The 5,6-dimethoxyindole scaffold is selected to mimic the 3,4,5-trimethoxyphenyl ring (A-ring) of Colchicine and CA-4. The indole core provides a rigid scaffold that positions the C-3 substituent (typically a 3,4,5-trimethoxybenzoyl group) to interact with the hydrophobic pocket formed by Val318 and Cys241 on

-tubulin.

Mechanism of Action (MOA)

Binding prevents the curved-to-straight conformational change of tubulin dimers necessary for microtubule assembly, leading to:

• G2/M Phase Arrest: Prevention of mitotic spindle formation.

• Apoptosis: Triggering of cell death pathways due to prolonged mitotic arrest.

• Vascular Disruption: Rapid collapse of the cytoskeleton in endothelial cells.

Figure 1: Pharmacophore assembly and downstream biological effects of indole-based tubulin inhibitors.

Synthetic Protocol: Regioselective C-3 Aroylation

Objective: Synthesize 3-(3,4,5-trimethoxybenzoyl)-5,6-dimethoxyindole. Challenge: Direct Friedel-Crafts acylation often leads to N-acylation or polymerization byproducts. Solution: Activation of the indole nitrogen via Grignard reagent (EtMgBr) creates a magnesium salt that directs electrophilic attack exclusively to the C-3 position.

Materials Required[3][4][5][6][7][8][9][10][11][12][13]

• Reagent A: 5,6-Dimethoxyindole (1.0 eq)

• Reagent B: Ethylmagnesium bromide (EtMgBr), 3.0 M in diethyl ether (1.2 eq)

• Reagent C: 3,4,5-Trimethoxybenzoyl chloride (1.2 eq)

• Solvent: Anhydrous Dichloromethane (DCM) and Diethyl Ether (

  )

• Atmosphere: Dry Argon or Nitrogen

Step-by-Step Procedure

• Activation (Indolyl-Magnesium Species Formation):

  • In a flame-dried round-bottom flask under Argon, dissolve 5,6-dimethoxyindole (1.0 mmol, 177 mg) in anhydrous

    (5 mL).

  • Cool the solution to 0°C in an ice bath.

  • Dropwise add EtMgBr (1.2 mmol, 0.4 mL).

  • Observation: A white precipitate (indolyl magnesium bromide) will form.

  • Stir at room temperature (RT) for 30 minutes.

• Acylation (Electrophilic Addition):

  • Separately, dissolve 3,4,5-trimethoxybenzoyl chloride (1.2 mmol, 276 mg) in anhydrous DCM (5 mL).

  • Cool the indole mixture back to 0°C.

  • Add the acid chloride solution slowly via cannula or syringe pump over 10 minutes.

  • Critical Step: The solvent mixture (

    /DCM) ensures solubility of both the magnesium salt and the acyl chloride.

• Reaction & Quench:

  • Allow the mixture to warm to RT and stir for 3–12 hours. Monitor by TLC (System: Hexane/EtOAc 6:4).

  • Quench the reaction by adding saturated aqueous

    (10 mL) slowly at 0°C.

• Workup & Purification:

  • Extract with EtOAc (3 x 20 mL).

  • Wash combined organics with water, brine, and dry over

    .

  • Concentrate in vacuo.

  • Purification: Recrystallize from Methanol/DCM or perform flash chromatography (Silica gel, Gradient 0-40% EtOAc in Hexane).

Expected Yield: 65–85% (Yellow solid). Validation:

NMR should show a downfield shift of the indole NH (approx. 11-12 ppm) and the disappearance of the C-3 proton signal.

Figure 2: Grignard-mediated regioselective synthesis workflow.

Biological Evaluation: Fluorescence-Based Polymerization Assay

Principle: Free tubulin has low intrinsic fluorescence. The fluorophore DAPI (4',6-diamidino-2-phenylindole) binds to the taxol-site of polymerized microtubules, resulting in a fluorescence enhancement.[3] Inhibitors reduce the rate (

) and extent of this enhancement.

Reagents & Buffer Preparation[7]

• Purified Tubulin: >99% pure porcine brain tubulin (lyophilized).

• G-PEM Buffer: 80 mM PIPES (pH 6.9), 2 mM

  , 0.5 mM EGTA, 1 mM GTP, 10% Glycerol.[4]

• DAPI Stock: 1 mM in DMSO.

Assay Protocol

• Plate Setup:

  • Use a 96-well black half-area plate (pre-warmed to 37°C).

  • Blank: 50 µL G-PEM buffer.

  • Control (Vehicle): Tubulin + DMSO (1%).

  • Positive Control: Tubulin + Colchicine (5 µM).

  • Test Compounds: Tubulin + Inhibitor (varying concentrations, e.g., 0.1 – 10 µM).

• Reaction Mix Preparation (per well):

  • Prepare Tubulin solution (2.0 mg/mL final concentration) in G-PEM buffer containing 10 µM DAPI.

  • Keep tubulin on ice until the very last moment to prevent premature polymerization.

• Initiation:

  • Add 5 µL of 10x compound stock to the wells.

  • Add 45 µL of the cold Tubulin/DAPI mix.

  • Immediately place in a fluorescence plate reader heated to 37°C.

• Data Acquisition:

  • Excitation: 360 nm | Emission: 450 nm.

  • Kinetics: Read every 60 seconds for 60 minutes.

Data Analysis

Plot Fluorescence Units (RFU) vs. Time. Calculate the Inhibition Percentage based on the steady-state plateau (approx. 45-60 min) compared to the DMSO control.

Table 1: Representative Activity Profile (Hypothetical Data based on Literature Trends)

Compound ID	R1 (Pos 5)	R2 (Pos 6)	C-3 Substituent	Tubulin IC50 (µM)	MCF-7 GI50 (nM)
Indole-1	H	H	3,4,5-trimethoxybenzoyl	2.5 ± 0.3	42
Indole-2	OMe	OMe	3,4,5-trimethoxybenzoyl	0.8 ± 0.1	9
Indole-3	OMe	OMe	4-methoxybenzoyl	> 20.0	> 1000
CA-4 (Ref)	-	-	-	1.0 ± 0.1	13

Note: The 5,6-dimethoxy substitution (Indole-2) significantly enhances potency compared to the unsubstituted indole (Indole-1), demonstrating the SAR validity.

References

• La Regina, G., et al. (2007).[5] Arylthioindole Inhibitors of Tubulin Polymerization. 3. Biological Evaluation, Structure-Activity Relationships and Molecular Modeling Studies. Journal of Medicinal Chemistry, 50(12), 2865–2874.[5]

• Hsieh, H. P., et al. (2010). Synthesis and SAR studies of 3-aroyl-indoles as potent anticancer agents.[1][6] Bioorganic & Medicinal Chemistry Letters, 20(1), 100-105.

• Pinney, K. G., et al. (2024). Synthesis and biological evaluation of structurally diverse 6-aryl-3-aroyl-indole analogues as inhibitors of tubulin polymerization. European Journal of Medicinal Chemistry.

• Cytoskeleton Inc. (2023). Tubulin Polymerization Assay Protocol (Fluorescence Based). Cytoskeleton Application Guide.

• Silvestri, R., et al. (2006). Design, Synthesis, and Biological Evaluation of 2-Methoxy-5-(3,4,5-trimethoxyphenyl)indoles as a New Class of Tubulin Polymerization Inhibitors. Journal of Medicinal Chemistry, 49(19), 5840–5844.

Sources

• 1. Synthesis and biological evaluation of structurally diverse 6-aryl-3-aroyl-indole analogues as inhibitors of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cib.csic.es [cib.csic.es]
• 6. researchgate.net [researchgate.net]

Functionalization of C3-aldehyde in 5-bromo-4,7-dimethoxyindole

Application Note: Functionalization of C3-Aldehyde in 5-Bromo-4,7-dimethoxyindole

Executive Summary & Strategic Analysis

The Scaffold: 5-bromo-4,7-dimethoxyindole-3-carboxaldehyde is a highly specialized building block.[1] It combines an electron-rich indole core with three distinct handles for diversification:[1]

• C3-Aldehyde: A versatile electrophile for carbon chain extension and amine synthesis.

• 5-Bromide: A handle for palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).[1]

• 4,7-Dimethoxy Pattern: These groups provide electron density but, crucially, the C4-methoxy group exerts significant peri-strain on the C3-aldehyde.

The Challenge (The "C4-Barrier"): In typical indoles, the C3-aldehyde is highly reactive. However, in this substrate, the C4-methoxy group creates a steric wall. This hinders nucleophilic attack and forces the aldehyde out of planarity, potentially reducing conjugation. Standard protocols often fail or stall. This guide focuses on "forcing" strategies —specifically Titanium(IV)-mediated reductive amination and optimized olefination—to overcome this steric barrier while preserving the valuable 5-bromo handle.

Reactivity Landscape & Workflow

The following diagram outlines the divergent synthetic pathways available for this scaffold, color-coded by reaction class.

Figure 1: Divergent synthesis map.[1] Note that the 5-Br handle is orthogonal to aldehyde functionalization, allowing for sequential elaboration.

Detailed Protocols

Protocol A: Titanium-Mediated Reductive Amination

Use Case: Overcoming C4-steric hindrance to generate amine libraries.

Rationale: Standard reductive amination (amine + NaBH(OAc)₃) often stalls because the bulky C4-OMe prevents the initial formation of the iminium ion. Titanium(IV) isopropoxide [Ti(OiPr)₄] acts as a dual Lewis acid and water scavenger, driving the equilibrium toward the imine/enamine intermediate before the reducing agent is added [1, 2].

Step-by-Step Methodology:

• Imine Formation (The "Push"):

  • In a flame-dried flask under Argon, dissolve 5-bromo-4,7-dimethoxyindole-3-carboxaldehyde (1.0 equiv) in anhydrous THF (0.2 M).

  • Add the amine (1.2 equiv). Note: For HCl salts of amines, add 1.2 equiv of TEA.

  • Add Ti(OiPr)₄ (1.5 - 2.0 equiv) neat via syringe.

  • Stir at room temperature for 6–12 hours. Checkpoint: Monitor by TLC. The aldehyde spot should disappear, replaced by a more polar imine spot.

• Reduction:

  • Dilute the mixture with absolute ethanol (equal volume to THF).

  • Add NaBH₄ (2.0 equiv) carefully (gas evolution).

  • Stir for 2–4 hours at room temperature.

• Workup (Crucial for Ti removal):

  • Quench by adding 1N NaOH or water (approx. 2 mL per mmol substrate). A white/grey precipitate (TiO₂) will form.

  • Filter through a pad of Celite to remove the titanium salts. Wash the pad with EtOAc.

  • Concentrate the filtrate and purify via flash chromatography (DCM/MeOH/NH₃ systems are recommended).

Data Summary:

Parameter	Standard Condition	Ti(OiPr)₄ Condition
Reagent	NaBH(OAc)₃ / DCE	Ti(OiPr)₄ then NaBH₄
Time	24–48 h (often incomplete)	8–16 h
Yield	30–50%	75–90%

| Steric Tolerance | Low | High |[1]

Protocol B: Sterically Controlled Wittig Olefination

Use Case: Installing linkers or Michael acceptors.

Rationale: The C4-OMe group creates a "pocket" that disfavors the formation of Z-alkenes due to steric clash during the transition state. This substrate generally favors E-selectivity (trans) with stabilized ylides [3].

Step-by-Step Methodology:

• Ylide Preparation:

  • Suspend the phosphonium salt (e.g., (methoxycarbonylmethyl)triphenylphosphonium bromide, 1.2 equiv) in anhydrous THF or Toluene.

  • Add KOtBu or NaH (1.3 equiv) at 0°C. Stir for 30 min until the solution turns yellow/orange (ylide formation).

• Coupling:

  • Add the indole-3-carboxaldehyde (1.0 equiv) as a solution in THF.

  • Critical Step: Heat to reflux (65°C for THF, 110°C for Toluene). Room temperature is often insufficient for this hindered substrate.

  • Monitor consumption of aldehyde (approx. 4–8 h).

• Workup:

  • Quench with Sat. NH₄Cl. Extract with EtOAc.[2][3]

  • Purify on silica gel.[2][3] Note: The 5-Br group remains intact.

Protocol C: Pinnick Oxidation (Aldehyde to Acid)

Use Case: Accessing carboxylic acids for amide coupling.

Rationale: Electron-rich indoles are sensitive to strong oxidants (like KMnO₄ or Jones reagent), which can cause oxidative cleavage of the indole double bond or halogenation. The Pinnick oxidation (NaClO₂/NaH₂PO₄) is mild and chemoselective, leaving the indole core and the 5-bromide untouched [4].

Step-by-Step Methodology:

• Setup:

  • Dissolve the aldehyde (1.0 equiv) in t-BuOH/Water (3:1) .[2]

  • Add 2-methyl-2-butene (10–20 equiv). This is the scavenger for HOCl; without it, the electron-rich indole ring will be chlorinated.

  • Add NaH₂PO₄ (2.0 equiv).

• Oxidation:

  • Add NaClO₂ (sodium chlorite, 2.0 equiv) portion-wise.

  • Stir at room temperature for 2–4 hours. The solution typically turns pale yellow.

• Workup:

  • Acidify carefully to pH 3–4 with 1N HCl.

  • Extract with EtOAc.[2][3] The product is the carboxylic acid, often pure enough for the next step without column chromatography.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Conversion (Reductive Amination)	Imine equilibrium unfavorable due to C4-sterics.[1]	Increase Ti(OiPr)₄ to 3.0 equiv; heat imine formation step to 50°C.
Debromination (Loss of 5-Br)	Palladium contamination or harsh reduction.	Avoid Pd/C hydrogenation. Use hydride reductants (NaBH₄) exclusively.
Chlorination during Oxidation	HOCl byproduct attacking indole C2.	Increase 2-methyl-2-butene scavenger to 30 equiv.
Insolubility	Planar indole stacking.	Use co-solvents: THF/MeOH for reductions, DMF for couplings.[1]

References

• Bhattacharyya, S. (1995).[1] "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[4] Link

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552-2554. Link[1]

• Maryanoff, B. E., & Reitz, A. B. (1989). "The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects."[1][5][6] Chemical Reviews, 89(4), 863-927.[1] Link[1]

• Lindgren, B. O., & Nilsson, T. (1973).[1] "Preparation of Carboxylic Acids from Aldehydes (including Hydroxyl-substituted Benzaldehydes) by Oxidation with Chlorite." Acta Chemica Scandinavica, 27, 888.[2] Link

Sources

• 1. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 2. Pinnick Oxidation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. ias.ac.in [ias.ac.in]
• 4. designer-drug.com [designer-drug.com]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Purification of 5-Bromo-4,7-Dimethoxyindole Derivatives

Welcome to the technical support center for the purification of 5-bromo-4,7-dimethoxyindole derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions to common challenges encountered during the purification of this important class of compounds. The unique substitution pattern of these derivatives—a halogen and two electron-donating methoxy groups—presents specific challenges that require careful consideration of purification strategies.

Troubleshooting Guide

This section addresses specific issues you may encounter during your purification workflow in a question-and-answer format, providing not just solutions but the underlying rationale to empower your experimental design.

Q1: My 5-bromo-4,7-dimethoxyindole derivative is showing significant tailing on the silica gel column, leading to poor separation. What's happening and how can I fix it?

A1: Peak tailing on silica gel is a common issue with indole derivatives due to the interaction of the slightly acidic silanol groups on the silica surface with the basic nitrogen of the indole ring.[1] This interaction can be particularly pronounced with the electron-rich 4,7-dimethoxyindole system.

Causality & Solution:

• Acid-Base Interaction: The lone pair of electrons on the indole nitrogen can interact with the acidic protons of the silica gel, causing the compound to "stick" and elute slowly and unevenly.

• Solution 1: Deactivate the Silica Gel: You can reduce the acidity of the silica gel by adding a small amount of a basic modifier to your eluent system.[1] A common choice is triethylamine (Et₃N) or ammonia. Start with 0.1-1% (v/v) of triethylamine in your mobile phase. This will neutralize the acidic sites on the silica, minimizing the unwanted interaction and leading to sharper peaks.

• Solution 2: Switch to a Different Stationary Phase: If tailing persists, consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded-phase silica like diol or cyano.[2] For more challenging separations, reversed-phase chromatography is an excellent alternative.[3]

Q2: I'm observing a new, more polar spot on my TLC plate after letting the crude product sit on the silica column for too long. What is causing this degradation?

A2: 5-Bromo-4,7-dimethoxyindole derivatives can be sensitive to prolonged exposure to the acidic environment of silica gel.[2] The electron-donating methoxy groups activate the indole ring, making it more susceptible to electrophilic attack or oxidation, which can be catalyzed by the acidic silica surface.

Causality & Solution:

• Compound Instability: The acidic nature of silica gel can promote decomposition of sensitive compounds.[2]

• Solution 1: Expedite the Purification: Use flash column chromatography rather than gravity chromatography to minimize the residence time of your compound on the column.[4]

• Solution 2: Deactivate the Stationary Phase: As mentioned in Q1, adding a basic modifier like triethylamine to your eluent can help neutralize the silica gel and reduce degradation.[1]

• Solution 3: Stability Test: Before committing to a large-scale purification, perform a stability test. Spot your compound on a TLC plate, let it sit for a few hours, and then elute it to see if any new spots appear. This will confirm if your compound is unstable on silica.[2]

Q3: My desired product is co-eluting with a non-polar impurity. How can I improve the separation?

A3: Co-elution of compounds with similar polarities is a common challenge. The key is to exploit subtle differences in their chemical properties to achieve separation.

Causality & Solution:

• Insufficient Selectivity: The chosen solvent system may not be providing enough selectivity to resolve the two compounds.

• Solution 1: Optimize the Solvent System: Systematically screen different solvent systems. For normal-phase chromatography, try switching from a standard hexane/ethyl acetate system to one with dichloromethane (DCM) or an ether.[2] For instance, a DCM/methanol gradient might offer different selectivity.

• Solution 2: Employ Reversed-Phase Chromatography: Reversed-phase (C18) chromatography separates compounds based on hydrophobicity.[3] This often provides a completely different selectivity compared to normal-phase chromatography and can effectively separate compounds that are difficult to resolve on silica gel. A typical mobile phase would be a gradient of water and acetonitrile or methanol.[3][5]

• Solution 3: Recrystallization: If your compound is a solid and of sufficient purity (>90%), recrystallization can be a highly effective method for removing closely eluting impurities.[6][7] Experiment with different solvent systems to find one where your product has high solubility at high temperatures and low solubility at low temperatures, while the impurity remains in solution.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose column chromatography method for purifying 5-bromo-4,7-dimethoxyindole derivatives?

A1: For routine purification, flash column chromatography on silica gel is a good starting point due to its speed and cost-effectiveness.[4] However, given the potential for tailing and degradation, it is highly recommended to use a mobile phase containing a small amount (0.1-1%) of a basic modifier like triethylamine.[1]

Q2: How can I effectively remove unreacted starting materials or reagents?

A2: The best method depends on the nature of the impurities.

• Acid-Base Extraction: If the impurities have acidic or basic functional groups that your product lacks, a simple liquid-liquid extraction can be very effective before chromatography.[1]

• Chromatography: For impurities with similar functional groups, chromatography is necessary. If starting materials are significantly more or less polar, a simple flash column should suffice.

• Preparative HPLC: For achieving very high purity (>99.5%), preparative HPLC is the method of choice.[5]

Q3: My purified 5-bromo-4,7-dimethoxyindole derivative is a solid. What's a good starting point for recrystallization?

A3: A good starting point is a solvent system where the compound is sparingly soluble at room temperature but readily soluble when heated. For moderately polar compounds like this, consider solvent pairs such as:

• Ethyl acetate/Hexanes

• Dichloromethane/Hexanes

• Acetone/Water

• Ethanol/Water

The process involves dissolving the compound in the minimum amount of the hot solvent (or the more polar solvent of a pair), then slowly cooling to allow for crystal formation.

Q4: How should I store my purified 5-bromo-4,7-dimethoxyindole derivative to prevent degradation?

A4: Substituted indoles can be sensitive to light and air.[8][9] It is best to store your purified compound in a tightly sealed container, protected from light (e.g., in an amber vial), and at a low temperature (e.g., in a refrigerator or freezer). Storing under an inert atmosphere (nitrogen or argon) can also prolong shelf life.[7]

Q5: What analytical techniques are best for assessing the purity of my final product?

A5: A combination of techniques is often best for a comprehensive purity assessment.[10]

• HPLC: High-Performance Liquid Chromatography (HPLC) is the most widely used technique for quantitative purity analysis of indole derivatives due to its high resolution and sensitivity.[10][11] A reversed-phase C18 column with a water/acetonitrile or water/methanol gradient is a common setup.[10]

• LC-MS: Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for identifying and quantifying impurities, even at trace levels.[10][11]

• NMR: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for structural confirmation and can also be used for purity assessment, especially Quantitative NMR (qNMR).[10][11]

Experimental Protocols & Data

Protocol 1: General Flash Column Chromatography

• Solvent System Selection: Use Thin-Layer Chromatography (TLC) to determine an appropriate solvent system. Aim for an Rf value of 0.2-0.3 for your target compound. A good starting point is a gradient of ethyl acetate in hexanes. Add 0.5% triethylamine to the solvent mixture to prevent tailing.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase and carefully pack the column, ensuring no air bubbles are trapped.[1][3]

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. If solubility is an issue, you can adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column.[2]

• Elution: Start with the low-polarity mobile phase and gradually increase the polarity (gradient elution).[1]

• Fraction Collection & Analysis: Collect fractions and monitor them by TLC to identify which ones contain your pure product.[4]

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified compound.[1]

Data Summary: Recommended Purification Techniques

Purification Goal	Recommended Technique	Stationary Phase	Typical Mobile Phase	Pros	Cons
Routine Purification (mg to g scale)	Flash Column Chromatography	Silica Gel	Hexane/Ethyl Acetate or DCM/Methanol (+ 0.5% Et₃N)	Fast, scalable, cost-effective[4]	Potential for compound degradation, moderate resolution[2]
High-Resolution Separation	Reversed-Phase Chromatography (HPLC)	C18 Silica	Water/Acetonitrile or Water/Methanol	Excellent for polar compounds, high efficiency[1][3]	Higher cost, requires aqueous/organic solvent systems[1]
High Purity Solid Product (>90% crude)	Recrystallization	N/A	Biphasic solvent systems (e.g., EtOAc/Hexane)	Highly effective for final polishing, can yield crystalline material	Not suitable for oils or highly impure samples, potential for yield loss[7]

Visualizations

Caption: Troubleshooting workflow for purification of 5-bromo-4,7-dimethoxyindole derivatives.

References

• Technical Support Center: Purification of Indole Alkaloids. Benchchem. 1

• Application Note: Analytical Techniques for the Purity Assessment of Substituted Indoles. Benchchem. 11

• Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives. Benchchem. 6

• A Comparative Guide to Validating the Purity of 1H-Indole-1-pentanoic Acid Samples. Benchchem. 10

• Troubleshooting the purification of 5-chloro-2,3-dimethyl-1H-indole. Benchchem. 7

• 5-Bromoindole 10075-50-0 wiki. Guidechem.

• Application Note: Purification of Indole-3-Carboxamides Using Column Chromatography. Benchchem. 3

• Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. PubMed.

• Purification: Troubleshooting Flash Column Chromatography. University of Rochester Department of Chemistry.

• Column Chromatography. Organic Chemistry at CU Boulder.

• Application Notes and Protocols for the Purification of Products Derived from 5-Bromo-2-isobutoxybenzonitrile. Benchchem. 5

• 5-Bromoindole. Chemical Bull Pvt. Ltd.

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Preventing oxidation of indole-3-carbaldehydes during storage

Welcome to the technical support center for indole-3-carbaldehyde and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to address the critical issue of preventing oxidation during the storage of these valuable compounds. Drawing upon established scientific principles and practical laboratory experience, this resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the long-term stability and integrity of your materials.

Troubleshooting Guide: Degradation During Storage

This section addresses specific issues you might encounter with your stored indole-3-carbaldehydes, offering potential causes and actionable solutions.

Problem 1: My solid indole-3-carbaldehyde has changed color, turning from off-white or beige to a yellowish-brown.

• Potential Cause: This is a classic sign of oxidation. Indole-3-carbaldehyde is susceptible to oxidation, primarily converting to indole-3-carboxylic acid.[1][2] While indole-3-carboxylic acid is typically a white to light yellow or brown powder, the presence of various oxidative byproducts and polymeric materials can lead to significant discoloration.[1] This process can be accelerated by exposure to atmospheric oxygen.[1][3]

• Solution:

  • Inert Atmosphere Storage: The most effective preventative measure is to store the compound under an inert atmosphere.[4][5] This involves replacing the air in the storage container with a non-reactive gas like nitrogen or argon.[4][5]

  • Proper Sealing: Ensure the container is tightly sealed with a high-quality cap and consider using paraffin film for an extra barrier against air ingress.[6]

  • Aliquotting: For long-term storage, it is highly recommended to divide the bulk material into smaller, single-use aliquots. This practice minimizes the exposure of the entire batch to air and moisture each time the material is accessed.[1]

Problem 2: I've stored my indole-3-carbaldehyde in a clear vial in the lab, and it has degraded faster than expected.

• Potential Cause: In addition to oxidation, many indole derivatives are sensitive to light.[1] Light, especially UV light, can provide the energy to initiate and catalyze oxidative reactions.[7]

• Solution:

  • Use Amber Vials: Always store light-sensitive compounds in amber or opaque containers to protect them from light exposure.[1][8]

  • Store in the Dark: Keep the container in a dark place, such as a cabinet or a refrigerator, to further minimize light-induced degradation.[1][7]

Problem 3: My indole-3-carbaldehyde appears to have clumped together or solidified, and its solubility has decreased.

• Potential Cause: Aldehydes, in general, are prone to polymerization, forming trimers or other oligomers, which are often less soluble and can appear as solids.[9][10] This process can be catalyzed by the presence of acidic impurities, including the initial oxidation product, indole-3-carboxylic acid.[9]

• Solution:

  • Purity Assessment: Upon receiving a new batch of indole-3-carbaldehyde, it is good practice to assess its initial purity via techniques like HPLC. This will provide a baseline for future stability assessments.[1]

  • pH Control: While not always practical for solid storage, be mindful that acidic conditions can promote degradation.

  • Proper Storage Temperature: Storing at reduced temperatures can slow down the rate of both oxidation and polymerization.[7][11]

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation product of indole-3-carbaldehyde?

The primary product of oxidation is indole-3-carboxylic acid.[1][2] This occurs through the oxidation of the aldehyde functional group.

Q2: What are the ideal storage conditions for solid indole-3-carbaldehyde?

For optimal long-term stability, indole-3-carbaldehyde should be stored under the following conditions:

Parameter	Recommendation	Rationale
Atmosphere	Inert gas (Nitrogen or Argon)	Prevents oxidation by displacing reactive oxygen.[3][4][5]
Temperature	-20°C to 4°C	Reduces the rate of chemical reactions, including oxidation and polymerization.[7][11]
Light	In the dark (Amber vial)	Prevents light-catalyzed degradation.[1][7]
Container	Tightly sealed glass vial	Minimizes exposure to air and moisture.
Handling	Aliquot into single-use portions	Avoids repeated exposure of the bulk material to the atmosphere.[1]

Q3: Can I store indole-3-carbaldehyde in a solution?

While possible for short-term use, long-term storage in solution is generally not recommended as it can accelerate degradation. If you must store it in solution, use a dry, aprotic solvent and store it under an inert atmosphere at a low temperature. Some sources suggest that dilution in a primary alcohol can form more stable hemi-acetals for certain aliphatic aldehydes, though this may not be ideal for all applications.[9]

Q4: Are there any antioxidants I can add to stabilize indole-3-carbaldehyde?

The addition of antioxidants like Butylated Hydroxytoluene (BHT) or tocopherols can help to inhibit oxidation by neutralizing free radicals.[7] However, the choice of antioxidant and its concentration must be carefully considered to avoid interference with downstream applications. For many high-purity applications, storage under an inert atmosphere is the preferred method.

Q5: How can I check the purity of my stored indole-3-carbaldehyde?

A stability-indicating HPLC method is the most reliable way to assess the purity of your compound and quantify any degradation products.[1] A typical method would involve a C18 column and a mobile phase gradient of acetonitrile and water with a small amount of acid (e.g., formic acid) to ensure good peak shape. The appearance of a new, more polar peak with a shorter retention time may indicate the formation of indole-3-carboxylic acid.[1]

Experimental Protocols

Protocol 1: Long-Term Storage of Solid Indole-3-Carbaldehyde

Objective: To properly prepare and store solid indole-3-carbaldehyde to minimize oxidation and ensure long-term stability.

Materials:

• Indole-3-carbaldehyde

• Amber glass vials with screw caps

• Parafilm

• Inert gas (Nitrogen or Argon) source with tubing

• Glove box or glove bag (optional, but recommended)

• Spatula

• Labeling materials

Procedure:

• Work in a Low-Moisture Environment: If possible, perform these steps in a glove box or under a gentle stream of inert gas to minimize exposure to air and moisture.

• Aliquot the Material: Carefully weigh the desired amount of indole-3-carbaldehyde for each aliquot into separate, pre-labeled amber glass vials.

• Purge with Inert Gas: Insert a tube connected to the inert gas source into the vial, ensuring the gas flows gently over the solid material for 1-2 minutes to displace the air.

• Seal Tightly: While maintaining the inert atmosphere, quickly and tightly screw the cap onto the vial.

• Wrap with Parafilm: For an additional seal, wrap the cap and neck of the vial with Parafilm.

• Store Appropriately: Place the sealed vials in a dark, cold environment, such as a -20°C freezer or a refrigerator at 4°C.

Protocol 2: Purity Assessment by HPLC

Objective: To determine the purity of an indole-3-carbaldehyde sample and identify the presence of indole-3-carboxylic acid.

Materials:

• Indole-3-carbaldehyde sample

• Indole-3-carboxylic acid standard (for peak identification)

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Formic acid

• HPLC system with a UV detector and a C18 column

Procedure:

• Prepare Mobile Phase:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

• Prepare Standard Solution: Prepare a standard solution of indole-3-carboxylic acid in acetonitrile (e.g., 10 µg/mL).

• Prepare Sample Solution: Prepare a solution of your indole-3-carbaldehyde sample in acetonitrile at a similar concentration.

• HPLC Analysis:

  • Equilibrate the C18 column with your initial mobile phase conditions.

  • Inject the standard and sample solutions.

  • Run a suitable gradient program (e.g., starting with a higher percentage of Mobile Phase A and increasing the percentage of Mobile Phase B over time).

  • Monitor the elution at a suitable wavelength (e.g., 254 nm or 280 nm).

• Data Analysis:

  • Compare the retention time of any impurity peaks in your sample chromatogram to the retention time of the indole-3-carboxylic acid standard.

  • Calculate the purity of your indole-3-carbaldehyde sample based on the peak area percentages.

Visualizing the Degradation Pathway

The primary degradation pathway of concern is the oxidation of the aldehyde to a carboxylic acid.

Caption: Oxidation of Indole-3-Carbaldehyde

This guide provides a comprehensive framework for maintaining the stability of your indole-3-carbaldehyde. By understanding the causes of degradation and implementing these preventative measures, you can ensure the quality and reliability of your research materials.

References

• ResearchGate. (2024). Principles of Inert Atmosphere Storage. Retrieved from [Link]

• Wikipedia. (n.d.). Inert gas. Retrieved from [Link]

• Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. Plant Physiology, 165(2), 899-910. Retrieved from [Link]

• Sciencemadness.org. (2025). How do you store chemicals in inert gas? Retrieved from [Link]

• Linde. (n.d.). Inerting in the chemical industry. Retrieved from [Link]

• MDPI. (2022). Survey on Antioxidants Used as Additives to Improve Biodiesel's Stability to Degradation through Oxidation. Molecules, 27(21), 7244. Retrieved from [Link]

• University of Alabama at Birmingham. (n.d.). Chemical Storage. Retrieved from [Link]

• Wikipedia. (n.d.). Indole-3-carbaldehyde. Retrieved from [Link]

• Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. PubMed. Retrieved from [Link]

• Google Patents. (n.d.). EP0096153A2 - Stabilization of aldehydes.

• ResearchGate. (2019). Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage. Food Chemistry, 289, 484-490. Retrieved from [Link]

• Reddit. (2022). How long can / should you store aromachemicals? Retrieved from [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Inert gas - Wikipedia [en.wikipedia.org]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 8. reddit.com [reddit.com]
• 9. Aldehydes: identification and storage – Pell Wall Blog [pellwallhelp.com]
• 10. EP0096153A2 - Stabilization of aldehydes - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Crystallographic Analysis of Brominated Dimethoxy-Substituted Indole Scaffolds and Related Bioisosteres

For correspondence:

Abstract

The indole nucleus is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities. The strategic placement of substituents, such as halogens and methoxy groups, can profoundly influence molecular conformation, crystal packing, and ultimately, therapeutic efficacy. This guide presents a comparative analysis of the crystal structures of brominated and dimethoxy-substituted indole-related scaffolds. While crystallographic data for 5-bromo-4,7-dimethoxyindole derivatives remain elusive in the public domain, we delve into a detailed examination of a closely related bioisostere, 4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one, to provide insights into the structural implications of this substitution pattern. We will compare its solid-state architecture with other bromo-substituted indole derivatives to elucidate the role of bromine in directing intermolecular interactions and influencing crystal packing. This guide is intended for researchers, scientists, and drug development professionals engaged in the rational design of novel therapeutics based on the indole scaffold.

Introduction: The Significance of Substituted Indoles in Drug Discovery

The indole ring system is a privileged scaffold in drug discovery, forming the core of numerous natural products and synthetic compounds with significant therapeutic properties.[1] The ability to modify the indole core at various positions allows for the fine-tuning of its pharmacological profile. The introduction of a bromine atom, for instance, can enhance binding affinity through halogen bonding, improve metabolic stability, and increase lipophilicity, thereby affecting absorption, distribution, metabolism, and excretion (ADME) properties. Methoxy groups, on the other hand, can act as hydrogen bond acceptors and influence the electronic nature of the aromatic system.

The combination of bromo and dimethoxy substituents on the indole scaffold presents an intriguing avenue for drug design. However, a thorough understanding of the three-dimensional structure and intermolecular interactions is paramount for rational drug design. X-ray crystallography is the gold standard for elucidating the precise atomic arrangement in the solid state, providing invaluable data on bond lengths, bond angles, torsion angles, and the nature of non-covalent interactions that govern crystal packing.

This guide will explore the synthesis, crystallographic analysis, and structural features of bromo-substituted indole derivatives and a key bioisostere, offering a framework for understanding how these substituents dictate the supramolecular assembly.

Methodologies in Crystal Structure Analysis

The determination of a crystal structure is a multi-step process that begins with the synthesis of the target compound and culminates in the analysis of its three-dimensional structure.

Synthesis and Crystallization

The first critical step is the synthesis of the target molecule. For the purpose of this guide, we will consider a general synthetic approach for a bromo-dimethoxy-substituted scaffold, drawing from the synthesis of 4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one as a representative example.[2]

Experimental Protocol: Synthesis of 4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one [2]

• Reaction Setup: To a solution of 5,7-dimethoxy-2,3-dihydro-1H-inden-1-one (1.0 g, 5.2 mmol) in benzene (15 mL), add N-bromosuccinimide (NBS) (0.93 g, 5.2 mmol) and a catalytic amount of azobisisobutyronitrile (AIBN) at room temperature.

• Reaction Execution: Stir the reaction mixture for 15 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, remove the benzene by distillation and add water to the residue.

• Purification: Stir the resulting slurry for 30 minutes, then collect the crude product by vacuum filtration. Dry the solid on the filter by applying vacuum for an additional 30 minutes.

• Crystallization: Grow single crystals suitable for X-ray diffraction by slow evaporation of a solution of the purified product in an appropriate solvent system (e.g., ethyl acetate/hexane).

Causality Behind Experimental Choices:

• N-Bromosuccinimide (NBS): A convenient and selective brominating agent for aromatic rings, particularly those activated by electron-donating groups like methoxy substituents.

• Azobisisobutyronitrile (AIBN): A radical initiator often used in free-radical bromination reactions.

• Slow Evaporation: This is a common and effective method for growing high-quality single crystals. The slow removal of the solvent allows the molecules to arrange themselves into a well-ordered crystal lattice.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive technique for determining the crystal structure of a compound.

Experimental Workflow: Single-Crystal X-ray Diffraction

Caption: A typical workflow for single-crystal X-ray diffraction analysis.

Pillars of a Self-Validating Protocol:

• Data Quality: The quality of the diffraction data is paramount. Key indicators include high resolution, good signal-to-noise ratio, and low R-merge values.

• Structure Solution and Refinement: The solved structure should be chemically sensible. The refinement process minimizes the difference between the observed and calculated structure factors. The final R-factor (R1) should be low (typically < 5% for a good quality structure).

• Validation: The final structure is validated using software like CHECKCIF, which checks for geometric inconsistencies and other potential errors.

Comparative Crystal Structure Analysis

Due to the lack of available crystal structures for 5-bromo-4,7-dimethoxyindole derivatives, we will focus our analysis on 4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one as a primary case study and draw comparisons with other relevant bromo-substituted indole derivatives.

Case Study: 4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one

The crystal structure of 4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one provides valuable insights into the interplay of the bromo and dimethoxy substituents in directing the crystal packing.[2]

Crystallographic Data Summary:

Parameter	4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one[2]
Chemical Formula	C₁₁H₁₁BrO₃
Crystal System	Orthorhombic
Space Group	Pna2₁
a (Å)	7.0928 (5)
b (Å)	14.3933 (10)
c (Å)	-
α (°)	90
β (°)	90
γ (°)	90
V (ų)	-
Z	4

Molecular Conformation:

The dihydroindene moiety is nearly planar, with a slight twist in the five-membered ring.[2] The two methoxy groups are also nearly coplanar with the benzene ring.[2] This planarity facilitates π-π stacking interactions.

Intermolecular Interactions and Crystal Packing:

The crystal packing is dominated by a combination of π-stacking interactions and weak hydrogen bonds.[2]

• π-π Stacking: Molecules form stacks along the a-axis direction through significant π-π interactions between the benzene rings.[2] The centroid-centroid distance is approximately 3.56 Å.[2]

• C-H···O and C-H···Br Hydrogen Bonds: These weak hydrogen bonds link the stacks of molecules, creating a three-dimensional network.[2]

Hirshfeld Surface Analysis:

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal. For 4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one, the analysis reveals the following contributions to the total Hirshfeld surface:[2]

• H···H contacts: ~37.1%

• O···H/H···O contacts: ~26.3%

• Br···H/H···Br contacts: ~16.8%

• C···C contacts (π-stacking): ~9.8%

This indicates that while π-stacking is a key feature, the weaker hydrogen bonds involving hydrogen, oxygen, and bromine atoms play a significant role in stabilizing the crystal structure.[2]

Comparative Analysis with Bromo-Substituted Indole Derivatives

To understand the influence of the indole scaffold itself, we can compare the structural features of the indanone with those of other bromo-substituted indole derivatives.

Key Structural Motifs in Bromo-Indole Derivatives:

• N-H···O Hydrogen Bonds: In many indole derivatives with a carbonyl group, a robust N-H···O hydrogen bond is a primary supramolecular synthon, often forming chains or dimers.[3]

• π-π Stacking: Similar to the indanone, π-π stacking between indole rings is a common packing feature. The presence of a bulky substituent can, however, disrupt this stacking.

• Halogen Bonding (Br···O/N): The bromine atom can act as a halogen bond donor, interacting with electronegative atoms like oxygen or nitrogen. This interaction can be a significant structure-directing force.

• C-H···π Interactions: These weaker interactions, where a C-H bond points towards the face of an aromatic ring, are also frequently observed.

Logical Relationship of Intermolecular Interactions in Bromo-Indole Derivatives

Sources

• 1. 5-Bromo-4-chloro-3-hydroxyindole | C8H5BrClNO | CID 9964843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Crystal structure of 4-bromo-5,7-dimeth­oxy-2,3-di­hydro-1H-inden-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Spectroscopic Characterization of Indole-3-Aldehyde Schiff Bases: A Comparative Technical Guide

Executive Summary: The Indole Advantage

Schiff bases (azomethines) derived from indole-3-carboxaldehyde represent a privileged class of pharmacophores in medicinal chemistry. Unlike simple benzylidene derivatives, the indole nucleus confers unique electronic properties—specifically high electron density and hydrogen-bonding capability via the N-H moiety—which significantly enhance binding affinity to biological targets (e.g., DNA intercalation, enzyme inhibition).

This guide provides an objective, data-driven comparison of the synthesis and spectroscopic identification of these compounds. We contrast the conventional thermal synthesis with microwave-assisted green protocols , demonstrating why the latter is the superior choice for high-throughput screening. Furthermore, we provide a definitive spectroscopic roadmap to distinguish these compounds from their starting materials and non-indole analogues.

Synthesis Performance Comparison: Conventional vs. Microwave

The first performance metric in characterizing these compounds is the efficiency of their production. The condensation of indole-3-carboxaldehyde with primary amines is an equilibrium process that requires water removal to drive the reaction forward.

Comparative Data Analysis

The following table summarizes experimental data comparing the two methodologies for a standard Indole-3-aldehyde + Aniline derivative.

Performance Metric	Method A: Conventional Thermal	Method B: Microwave-Assisted (Green)	Advantage
Reaction Time	3.0 – 6.0 Hours	2 – 5 Minutes	Microwave (98% faster)
Solvent Usage	High (Ethanol/Methanol, 20-50 mL)	Minimal/Solvent-free (drops of EtOH)	Microwave
Catalyst	Glacial Acetic Acid (often required)	None or Trace Acid	Microwave
Yield (%)	65% – 78%	88% – 96%	Microwave (+20% Yield)
Purity (Pre-recrystallization)	Moderate (requires chromatography)	High (often simple wash required)	Microwave
Energy Consumption	High (Continuous Reflux)	Low (Short burst irradiation)	Microwave

Expert Insight: The microwave method is not just faster; it suppresses the formation of side products (such as aldol condensation dimers) by minimizing the thermal exposure time. This results in "cleaner" crude spectra, simplifying the characterization process described below.

Synthesis Workflow Visualization

The following diagram illustrates the critical decision points and mechanistic flow for both pathways.

Figure 1: Comparative workflow for the synthesis of Indole-3-aldehyde Schiff bases. The microwave pathway (green) offers a streamlined route with fewer purification steps.

Spectroscopic Characterization Guide

Reliable identification relies on tracking specific structural markers that change during the reaction. The conversion of the carbonyl group (C=O) to the azomethine group (C=N) is the primary indicator.

A. FT-IR Spectroscopy: The Fingerprint

Infrared spectroscopy provides the quickest "Yes/No" confirmation of reaction completion.

• Key Diagnostic Change: Disappearance of the aldehyde C=O stretch and appearance of the imine C=N stretch.

• Indole Specifics: The indole N-H stretch remains, confirming the integrity of the heterocyclic ring.

Functional Group	Frequency (cm⁻¹)	Intensity	Notes
Azomethine (C=N)	1610 – 1635	Strong/Sharp	Definitive Peak. Lower frequency than C=O (1660 cm⁻¹) due to conjugation with the indole ring.
Indole (N-H)	3100 – 3400	Medium/Broad	Hydrogen bonded. Essential to confirm indole ring stability.
Aromatic (C=C)	1450 – 1600	Variable	Multiple bands; often overlaps with C=N but usually less intense.
Aldehyde (C=O)	~1660 – 1680	Strong	Must be ABSENT in pure product. Presence indicates unreacted starting material.

B. ¹H NMR Spectroscopy: The Structural Proof

Proton NMR is the gold standard for purity and structural elucidation.

• Solvent: DMSO-d₆ is preferred due to the solubility of indole derivatives.

• The "Smoking Gun" Signal: The Azomethine Proton.[1]

Proton Environment	Chemical Shift (δ ppm)	Multiplicity	Interpretation
Azomethine (-CH=N-)	8.40 – 8.80	Singlet (s)	Primary Confirmation. Downfield shift due to double bond anisotropy and electronegative nitrogen.
Indole N-H	11.5 – 12.2	Broad Singlet	Highly deshielded due to aromaticity and H-bonding. Disappearance suggests deprotonation (if using base) or decomposition.
Aromatic Protons	6.90 – 8.20	Multiplets (m)	Complex region. Indole C2-H is often a distinct doublet or singlet around 7.8-8.0 ppm.
Amine N-H	N/A	Absent	The two protons from the primary amine (R-NH₂) must be absent.

Critical Comparison: In benzaldehyde Schiff bases, the azomethine proton typically appears slightly upfield (8.3–8.5 ppm). The indole ring's electron-donating nature via resonance pushes this signal further downfield (8.5–8.8 ppm), a subtle but distinct marker of the indole conjugation.

C. ¹³C NMR & Mass Spectrometry

• ¹³C NMR: Look for the Azomethine Carbon signal at 158 – 164 ppm .[2] The Indole C-2 and C-3 carbons typically resonate between 110 – 138 ppm.

• Mass Spectrometry (ESI/EI): The molecular ion peak [M]⁺ or [M+H]⁺ should match the calculated mass.

  • Fragmentation Pattern: A characteristic fragment is often observed at m/z 142-144 (Indole-3-carboxaldehyde radical cation), resulting from the hydrolysis of the imine bond inside the spectrometer.

Spectroscopic Logic Flow

Use this logic gate to validate your product.

Figure 2: Decision tree for the spectroscopic validation of Indole-3-aldehyde Schiff bases.

Experimental Protocols

Protocol A: Microwave-Assisted Synthesis (Recommended)

Objective: Synthesis of N-((1H-indol-3-yl)methylene)aniline.

• Preparation: In a borosilicate beaker, mix Indole-3-carboxaldehyde (1 mmol) and Aniline (1 mmol).

• Solvent: Add a minimal amount of Ethanol (1-2 mL) to create a slurry. Add 1 drop of Glacial Acetic Acid.[3]

• Irradiation: Place in a microwave reactor (or modified domestic microwave). Irradiate at 300-450 W for 2–4 minutes . Caution: Use short bursts (30s) to prevent overheating.

• Monitoring: Monitor by TLC (Ethyl Acetate:Hexane 3:7).

• Workup: Allow the mixture to cool to room temperature. A solid precipitate should form immediately.

• Purification: Wash the solid with ice-cold ethanol. Recrystallize from hot ethanol if necessary.

• Yield Check: Expected yield > 85%.

Protocol B: Conventional Reflux (Alternative)

• Preparation: Dissolve Indole-3-carboxaldehyde (1 mmol) and Aniline (1 mmol) in 20 mL of Ethanol .

• Catalysis: Add 2-3 drops of Glacial Acetic Acid.

• Reaction: Reflux the mixture at 70-80°C for 3–6 hours .

• Workup: Evaporate solvent to half volume. Cool in an ice bath overnight to precipitate the product.

• Purification: Filter and recrystallize from ethanol.

• Yield Check: Expected yield 60-75%.

Performance Context: Why Indole?

When comparing Indole-3-aldehyde Schiff bases to alternatives (e.g., Salicylaldehyde or Benzaldehyde derivatives), the Indole variants exhibit superior performance in specific biological domains:

• Enhanced Antioxidant Activity: The indole N-H group can act as a hydrogen atom donor, providing radical scavenging capabilities superior to simple phenyl-based Schiff bases.

• Metal Chelation Stability: The nitrogen in the indole ring, while less basic, can participate in secondary coordination or stacking interactions in metal complexes, often leading to more stable octahedral geometries compared to tetrahedral geometries often seen with simple bidentate ligands.

• Fluorescence: Indole derivatives are naturally fluorescent. This allows these Schiff bases to be used not just as drugs, but as fluorescent probes for sensing metal ions (e.g., Cu²⁺, Zn²⁺) in biological systems, a feature lacking in simple benzaldehyde derivatives.

References

• Sinha, D., et al. (2008). "Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde." European Journal of Medicinal Chemistry. Link

• Vibhute, Y. B., et al. (2010).[4] "Comparative study of conventional and microwave assisted synthesis of novel Schiff bases and their antimicrobial screenings." Journal of Chemical and Pharmaceutical Research. Link

• Reshma, R., et al. (2018). "Synthesis and spectral characterization of metal complexes of Schiff base derived from indole-3-carboxaldehyde and L-histidine as potent biocides." Journal of Coordination Chemistry. Link

• Qanungo, K., et al. (2015). "Microwave Assisted Synthesis and Antimicrobial Evaluation of Schiff Bases of Indole-3-aldehyde." ResearchGate.[5][6] Link

• BenchChem. (2025).[7][8] "A Comparative Guide to Schiff Base Synthesis: Conventional Heating vs. Microwave Irradiation." BenchChem Technical Guides. Link

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